Cas no 88382-13-2 (Cyclopropanecarboximidic acid,Hydrazide)

• Product Name: Cyclopropanecarboximidic acid,Hydrazide
• CAS No: 88382-13-2
• MF: C₄H₉N₃
• MW: 99.1343600749969
• CID: 720760
• Update Time: 2026-04-29

Cyclopropanecarboximidic acid,Hydrazide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboximidicacid, hydrazide
• Cyclopropanecarboximidic acid,Hydrazide

Computed Properties

• Exact Mass: 99.07960

Experimental Properties

• PSA: 61.90000
• LogP: 1.02790

Additional information on Cyclopropanecarboximidic acid,Hydrazide

Cyclopropanecarboximidic acid, Hydrazide (CAS No. 88382-13-2): A Comprehensive Overview in Modern Chemical Biology

Cyclopropanecarboximidic acid, Hydrazide (CAS No. 88382-13-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its cyclopropane ring and hydrazide functional group, exhibits a high degree of reactivity that makes it a valuable intermediate in the synthesis of various biologically active molecules. The cyclopropane moiety, known for its strained three-membered ring structure, introduces rigidity and specific spatial orientations that can be exploited in drug design, while the hydrazide group provides a versatile site for further chemical modifications.

The significance of Cyclopropanecarboximidic acid, Hydrazide lies in its potential applications across multiple domains of pharmaceutical research and development. Recent advancements in medicinal chemistry have highlighted its role as a precursor in the synthesis of novel heterocyclic compounds, which are increasingly recognized for their therapeutic efficacy. The compound's ability to undergo cycloaddition reactions with alkenes and alkynes has opened new avenues for constructing complex molecular architectures, enabling the development of innovative drug candidates targeting a wide range of diseases.

In the realm of drug discovery, Cyclopropanecarboximidic acid, Hydrazide has been utilized to develop inhibitors of enzymes involved in critical biological pathways. For instance, studies have demonstrated its utility in creating potent inhibitors of proteases and kinases, which are key players in processes such as inflammation and cell proliferation. The structural features of this compound allow for precise tuning of binding interactions with biological targets, making it an attractive scaffold for rational drug design. Researchers have leveraged its reactivity to generate libraries of derivatives with enhanced selectivity and reduced toxicity, aligning with the principles of structure-activity relationship (SAR) studies.

Moreover, the hydrazide functionality in Cyclopropanecarboximidic acid, Hydrazide serves as a reactive handle for post-synthetic modifications. This has been particularly useful in the development of prodrugs and bioconjugates, where the hydrazide group can be selectively activated or modified to release active pharmaceutical ingredients (APIs) under specific physiological conditions. Such applications are particularly relevant in targeted therapy approaches, where controlled release mechanisms are essential for optimizing drug delivery and minimizing side effects.

The compound's versatility has also been explored in materials science and nanotechnology. Researchers have investigated its potential as a building block for supramolecular assemblies and functional materials. The cyclopropane ring's rigidity and the hydrazide group's reactivity enable the formation of stable yet dynamic molecular structures, which can be tailored for applications such as sensors and catalysts. These findings underscore the broad utility of Cyclopropanecarboximidic acid, Hydrazide beyond traditional pharmaceutical applications.

Recent studies have further elucidated the mechanistic aspects of reactions involving Cyclopropanecarboximidic acid, Hydrazide, providing insights into its role as an intermediate in organic transformations. Computational chemistry approaches have been employed to model its interactions with various reagents, shedding light on reaction pathways and optimization strategies. These computational studies not only enhance our understanding of the compound's behavior but also facilitate the design of more efficient synthetic protocols.

The safety profile of Cyclopropanecarboximidic acid, Hydrazide is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate solubility in organic solvents commonly used in research laboratories, further investigations are needed to assess its stability under different conditions and potential environmental impact. As with any chemical compound used in industrial or academic settings, adherence to best practices in handling and disposal is essential to ensure safety and regulatory compliance.

In conclusion, Cyclopropanecarboximidic acid, Hydrazide (CAS No. 88382-13-2) represents a fascinating example of how structural innovation can drive advancements in chemical biology and pharmaceutical sciences. Its unique combination of reactivity and versatility makes it a valuable tool for researchers seeking to develop novel therapeutics and functional materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping the future of drug discovery and materials science.